Cas no 19861-71-3 ( )

• Product Name: &nbsp
• CAS No: 19861-71-3
• MF: C₅H₈N₂O
• MW: 112.129820823669
• CID: 908532
• PubChem ID: 299369
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• AKOS010353105; DL-2-Acetamino-propionitril; N-Acetyl-DL-alanin-nitril; N-Acetyl-alanin-nitril; DL-2-Acetamino-propionsaeure-nitril; AC1L6UIN; N-acetyl-DL-alanine nitrile; NSC172220;
• DTXSID60305866
• NSC-172220
• 19861-71-3
• NSC 172220
• N-(1-cyanoethyl)acetamide
• SCHEMBL2616838
• NSC172220
• DB-221258
•  

• Inchi： 1S/C5H8N2O/c1-4(3-6)7-5(2)8/h4H,1-2H3,(H,7,8)
• InChI Key： BMCRVGWYOKWDBO-UHFFFAOYSA-N
• SMILES： O=C(C)NC(C#N)C

Computed Properties

• Exact Mass: 112.06374
• Monoisotopic Mass: 112.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• PSA: 52.89